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Compound of Interest

Compound Name: 2-Fluoro-3-methoxyaniline

Cat. No.: B155075

An In-depth Technical Guide to the Safety of 2-Fluoro-3-methoxyaniline

This technical guide provides a comprehensive overview of the safety information for 2-Fluoro-
3-methoxyaniline (CAS No. 801282-00-8), intended for researchers, scientists, and
professionals in drug development. The information is compiled from available Safety Data
Sheets (SDS) and chemical supplier information. It is important to note that the toxicological
properties of this substance have not been fully investigated.[1]

Chemical Identification

Identifier Value

Chemical Name 2-Fluoro-3-methoxyaniline
CAS Number 801282-00-8[1][2]
Molecular Formula C7HsFNO[2]

Molecular Weight 141.14 g/mol [2]
Synonyms Not available

Hazard Identification and Classification

Signal Word: Warning

GHS Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
GHS Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Potential Health Effects:

o Acute Effects: This material is an irritant.[1] It may be harmful by ingestion and inhalation.[1]
It is irritating to mucous membranes and the upper respiratory tract.[1]

o Chronic Effects: To the best of current knowledge, the toxicological properties of this product
have not been fully investigated or determined.[1]

Physical and Chemical Properties

Property Value Source
Physical Form Solid or semi-solid or liquid

Appearance Light brown liquid [2]
Density 1.176 g/cm3 [2]
Purity >99% [2]

Handling and Storage

Handling:

e Use caution when handling and limit exposure to any chemical.[1]
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Do not get in eyes, on skin, or on clothing.[1]

Avoid prolonged exposure.[1]

Do not breathe dust or vapor.[1]

Ensure adequate ventilation during use, and only use in a chemical fume hood.[1]
Storage:

o Keep container tightly closed.[1]

o Store in a cool, dry, well-ventilated place.[1][2]

o Store in a dark place under an inert atmosphere at 2-8°C.

First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact Immediately flush eyes with running water.

Gently and thoroughly wash the affected area
with running water and non-abrasive soap.[1]
) Cool water may be used.[1] Cover the affected
Skin Contact ) ) )
area with an emollient and seek medical
attention.[1] Wash any contaminated clothing

before reusing.[1]

Remove to fresh air.[1] If breathing is difficult,

Inhalation administer oxygen and seek medical attention.

[1]

Ingestion If swallowed, seek medical attention.

Accidental Release and Fire-Fighting Measures

Accidental Release:
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» Wear an appropriate respirator, impervious boots, and heavy rubber (or otherwise
impervious) gloves.[1]

e Scoop up solid material or absorb liquid material and place it into an appropriate container
for disposal.[1]

» Ventilate the area and wash the affected spill area after pickup is complete.[1]
Fire-Fighting:
o Extinguishing Media: Use appropriate extinguishing media for the surrounding fire.

e Hazardous Combustion Products: Emits toxic fumes under fire conditions.[1]

Personal Protective Equipment

Protection Type Recommendation

Eye/Face Protection Wear protective safety goggles.[1]

Wear chemical-resistant gloves.[1] Wear

Skin Protection protective clothing and chemical-resistant boots.

[1]

Use in a well-ventilated area or a chemical fume

Respiratory Protection
hood.[1]

Experimental Protocols

As the toxicological properties of 2-Fluoro-3-methoxyaniline have not been fully investigated,
specific experimental protocols from studies on this compound are not available.[1] However,
the following are general methodologies that would be used to assess the hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD TG 439) This test
method provides a procedure for the hazard identification of irritant chemicals. It utilizes a
reconstructed human epidermis model which, when exposed to the test chemical, can predict
skin irritation potential by measuring cell viability using an MTT assay. A reduction in cell
viability below a certain threshold indicates an irritant potential.
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In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method
(OECD TG 492) This method is used to identify chemicals that can cause serious eye damage.
It employs a reconstructed human cornea-like epithelium model. The test chemical is applied to
the epithelial surface, and the eye irritation potential is determined by the reduction in cell
viability, again typically measured by an MTT assay.

Visualizations
Chemical Spill Response Workflow
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Spill of 2-Fluoro-3-methoxyaniline Detected

Assess the Spill
- Is it safe to approach?
- What is the volume?

If spill is large or in a pporly ventilated grea If spill is small and manageable

Don Appropriate PPE
- Safety Goggles
- Chemical-resistant Gloves
- Protective Clothing
- Respirator (if ventilation is poor)

Evacuate the Immediate Area

- Alert others

Contain the Spill
- Use absorbent material for liquids
- Carefully scoop up solids

Clean the Spill Area
Notify] emergency response - Place waste in a sealed container
- Wash the area with soap and water

Decontaminate
- Remove and wash PPE
- Wash hands thoroughly

Report the Incident
- Follow institutional protocols

Spill Response Complete

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill of 2-Fluoro-3-methoxyaniline.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b155075?utm_src=pdf-body-img
https://www.benchchem.com/product/b155075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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